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Compound of Interest

(R)-N-(1-Benzylpyrrolidin-3-
Compound Name:
yl)acetamide

L Get Quote

Cat. No.: B047917

An In-depth Technical Guide on the Safety and Handling of (R)-N-(1-Benzylpyrrolidin-3-
yl)acetamide

Disclaimer: This document is intended as a technical guide for researchers, scientists, and drug
development professionals. The information herein is compiled from publicly available data for
structurally similar compounds and general laboratory safety principles. A specific Safety Data
Sheet (SDS) for (R)-N-(1-Benzylpyrrolidin-3-yl)acetamide (CAS No. 114636-33-8) was not
available at the time of writing. Always consult the SDS provided by the supplier before
handling this chemical. All chemical products should be treated with the recognition of having
unknown hazards and toxicity.[1]

Chemical Identification

Identifier Value

Chemical Name (R)-N-(1-Benzylpyrrolidin-3-yl)acetamide

Synonyms (R)-(+)-N-Benzyl-3-acetylaminopyrrolidine
CAS Number 114636-33-8[2]

Molecular Formula C13H18N20

Molecular Weight 218.29 g/mol
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Hazard Identification

While specific GHS classification for this exact compound is not publicly available, related N-
benzyl and acetamide compounds carry warnings for skin, eye, and respiratory irritation.[3][4]
Therefore, it is prudent to handle this compound as a hazardous substance.

GHS Classification (Anticipated)

Category Classification
Signal Word Warning[3][4]
Pictogram !

H315: Causes skin irritation.[3][4] H319: Causes
Hazard Statements serious eye irritation.[3][4] H335: May cause

respiratory irritation.[3][4]

Precautionary Statements

A comprehensive list of precautionary statements based on the anticipated hazards is provided

below.
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Code

Statement

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[3][4] P264:
Wash skin thoroughly after handling.[3][4] P271.:
Use only outdoors or in a well-ventilated area.[3]
[4] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3][4]

Response

P302+P352: IF ON SKIN: Wash with plenty of
soap and water.[3][4] P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[3][4]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3][4] P312: Call a POISON
CENTER or doctor if you feel unwell.[3][4]
P332+P313: If skin irritation occurs: Get medical
advice/attention.[3][4] P337+P313: If eye
irritation persists: Get medical advice/attention.
[3][4] P362: Take off contaminated clothing and

wash before reuse.[3][4]

Storage

P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[3][4] P405: Store
locked up.[3][4]

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.[3][4]

First-Aid Measures

Facilities storing or utilizing this material should be equipped with an eyewash fountain.[3][4]
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Exposure Route First-Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[3]

Immediately flush skin with running water for at

_ least 15 minutes while removing contaminated
Skin Contact ) . o
clothing and shoes. Get medical attention if

irritation develops.[3]

Immediately flush open eyes with plenty of
Eye Contact running water for at least 15 minutes. Obtain

medical aid immediately.[3]

Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person. Rinse mouth

with water and consult a physician.[5]

Handling and Storage

Safe Handling:

Avoid contact with skin, eyes, and personal clothing.[3]

Wash hands thoroughly after handling.[1][3]

Work under a chemical fume hood to avoid breathing fumes or dust.

Minimize dust generation and accumulation.[3]

Keep away from sources of ignition.[3]
Storage Conditions:
o Store in a tightly-closed container when not in use.[3]

» Store in a cool, dry, well-ventilated area away from incompatible substances like strong
oxidizing agents.[3][4]
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» Keep containers, which have been opened, carefully resealed.[1]
» Store locked up or in an area accessible only to qualified personnel.

Exposure Controls and Personal Protection

Engineering Controls: Use adequate general and local exhaust ventilation to keep airborne
concentrations low. A fume hood is strongly recommended for all handling procedures.[3][4]

Personal Protective Equipment (PPE)

Protection Type Specification

Wear chemical splash-resistant safety glasses

Eye/Face o )

or goggles with side protection.[4]

Wear appropriate protective gloves (e.g., Nitrile
Skin/Hand PPIop P J (¢

rubber).

Wear protective clothing, such as a lab coat, to
Body

prevent skin exposure.

If ventilation is inadequate, use a

Respirator
P Y NIOSH/MSHA-approved respirator.

Physical and Chemical Properties

Specific experimental data for (R)-N-(1-Benzylpyrrolidin-3-yl)acetamide is not readily
available in public literature. The physical state is expected to be a solid at room temperature.

Stability and Reactivity
o Chemical Stability: Stable under recommended storage conditions.
» Conditions to Avoid: Heat, dust formation, and sources of ignition.[3][5]

e Incompatible Materials: Strong oxidizing agents.[4]
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e Hazardous Decomposition Products: Carbon oxides (CO, CO2) and Nitrogen oxides (NOXx)
may be emitted upon combustion.[4][6]

Toxicological and Ecological Information

No specific toxicological or ecotoxicological studies for (R)-N-(1-Benzylpyrrolidin-3-

yl)acetamide were found. The toxicological properties have not been thoroughly investigated.
Based on related compounds, it may cause irritation to the skin, eyes, and respiratory system.
[3][4] The substance should be handled with particular care as if it were of unknown toxicity.[1]

Visualized Workflows and Protocols

The following diagrams illustrate standard operating procedures for handling research
chemicals of this nature.

Safe Handling Workflow for Research Chemicals

Click to download full resolution via product page
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Caption: Standard workflow for handling potent research compounds.

Accidental Spill Response Protocol

Spill Detected

(Alen personnel in the immediate area)

Assess spill size & hazard

Large / Unknown

Small & Controllable Spill Large or Uncontrolled Spill

Ensure proper PPE is worn Evacuate the immediate area

Contain spill with absorbent material
(e.g., sand, vermiculite)

Prevent entry and post warnings

Sweep/scoop material into a
labeled waste container

Contact Emergency Response / EH&S
Clean spill area with appropriate solvent

Provide SDS and spill details to responders

Document Incident

Click to download full resolution via product page

Caption: Decision-making process for chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-N-(1-Benzylpyrrolidin-3-yl)acetamide safety data
sheet and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047917#r-n-1-benzylpyrrolidin-3-yl-acetamide-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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